Cas no 1105247-17-3 (3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea)
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(3-Chlorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]-N′-(3-methoxyphenyl)urea
- 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea
-
- Inchi: 1S/C18H15ClN4O3/c1-26-15-7-3-5-13(11-15)21-18(25)22-16-17(24)23(9-8-20-16)14-6-2-4-12(19)10-14/h2-11H,1H3,(H2,20,21,22,25)
- InChI Key: MNIBBKILEDJLKQ-UHFFFAOYSA-N
- SMILES: N(C1=NC=CN(C2=CC=CC(Cl)=C2)C1=O)C(NC1=CC=CC(OC)=C1)=O
Experimental Properties
- Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 7.47±0.20(Predicted)
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-7994-2μmol |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-7994-5μmol |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-7994-1mg |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-7994-2mg |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-7994-3mg |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-7994-4mg |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-7994-5mg |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea |
1105247-17-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 |
3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea
Comprehensive Overview of 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea (CAS No. 1105247-17-3)
The compound 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea, identified by its CAS No. 1105247-17-3, represents a significant advancement in the field of medicinal chemistry. This urea derivative has garnered attention due to its unique structural features, which include a pyrazine core and chlorophenyl and methoxyphenyl substituents. Researchers are particularly interested in its potential applications, especially in the context of drug discovery and pharmaceutical development. The compound's molecular structure suggests it may interact with specific biological targets, making it a promising candidate for further investigation.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective therapeutic agents. 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea aligns with this trend, as its chemical properties indicate potential utility in modulating enzymatic activity or protein-protein interactions. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on its aromatic rings enhances its versatility in structure-activity relationship (SAR) studies. This duality is a key factor in its appeal to researchers exploring kinase inhibitors or GPCR modulators.
The synthesis of CAS No. 1105247-17-3 involves multi-step organic reactions, often starting from commercially available 3-chlorophenyl and 3-methoxyphenyl precursors. Its urea linkage is typically formed via condensation reactions, a common strategy in heterocyclic chemistry. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for high-throughput screening (HTS) and other drug discovery platforms.
From a bioavailability perspective, 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its logP value and other physicochemical parameters are within the desirable range for orally active drugs, a feature that has piqued the interest of pharmaceutical companies. Additionally, its stability under physiological conditions makes it a viable candidate for in vivo studies, further solidifying its role in modern pharmacological research.
The growing interest in personalized medicine and targeted therapies has amplified the relevance of compounds like CAS No. 1105247-17-3. Its potential to address unmet medical needs, particularly in oncology and inflammatory diseases, aligns with current healthcare trends. Moreover, its mechanistic versatility allows for exploration in combination therapies, a strategy increasingly adopted to overcome drug resistance. As such, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
In conclusion, 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea (CAS No. 1105247-17-3) stands out as a compound of significant scientific and commercial interest. Its unique chemical scaffold, combined with its potential biological activities, positions it as a valuable asset in the ongoing quest for novel therapeutics. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceutical agents.
1105247-17-3 (3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-methoxyphenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)